2-(2-bromo-4-methylphenyl)ethan-1-amine hydrochloride
Description
“2-(2-bromo-4-methylphenyl)ethan-1-amine hydrochloride” is a chemical compound with the IUPAC name 2- (2-bromo-4-methylphenyl)ethan-1-amine hydrochloride . It has a molecular weight of 250.57 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H12BrN.ClH/c1-7-2-3-8(4-5-11)9(10)6-7;/h2-3,6H,4-5,11H2,1H3;1H . This indicates that the compound consists of a bromine atom attached to a methylphenyl group, which is further attached to an ethan-1-amine group. The compound also includes a hydrochloride group .Physical And Chemical Properties Analysis
This compound is a powder that is stored at room temperature . It has a molecular weight of 250.57 . More specific physical and chemical properties, such as melting point, boiling point, and density, were not found in the search results.Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it may cause skin irritation, eye irritation, and respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection, and more .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2-bromo-4-methylphenyl)ethan-1-amine hydrochloride involves the reaction of 2-bromo-4-methylacetophenone with ethylamine followed by reduction of the resulting imine to yield the desired amine. The amine is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "2-bromo-4-methylacetophenone", "ethylamine", "sodium borohydride", "hydrochloric acid", "water" ], "Reaction": [ "Step 1: 2-bromo-4-methylacetophenone is reacted with ethylamine in ethanol to form the imine intermediate.", "Step 2: The imine intermediate is reduced using sodium borohydride in ethanol to yield the amine product.", "Step 3: The amine product is dissolved in hydrochloric acid and the resulting solution is evaporated to yield the hydrochloride salt of 2-(2-bromo-4-methylphenyl)ethan-1-amine." ] } | |
CAS RN |
2551120-69-3 |
Product Name |
2-(2-bromo-4-methylphenyl)ethan-1-amine hydrochloride |
Molecular Formula |
C9H13BrClN |
Molecular Weight |
250.6 |
Purity |
95 |
Origin of Product |
United States |
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